Guanosine-13C,15N2 Hydrate

• Molecular Formula: C10H13N5O5
• Molecular Weight: 286.22 g/mol
• InChI: InChI=1S/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5-,6-,9-/m1/s1/i10+1,11+1,14+1
• InChIKey: NYHBQMYGNKIUIF-STAKQLJYSA-N

Guanosine-13C,15N2 Hydrate: A Stable Isotope-Labeled Nucleoside for Quantitative LC-MS and NMR

Guanosine-13C,15N2 Hydrate (CAS 197227-95-5) is a stable isotope-labeled analog of the endogenous nucleoside guanosine, specifically labeled with carbon-13 at the 2-position and nitrogen-15 at the N1 and NH2 positions. The compound has a molecular formula of C9[13C]H13N3[15N]2O5 and a molecular weight of 286.22 g/mol . It is typically supplied as a pale yellow to pale green solid with a melting point >223.0 °C and a specific rotation of -69.5° (c=0.21, 0.1 N NaOH) . As an isotopically labeled internal standard (SIL-IS), it is designed for use in quantitative LC-MS/MS and NMR applications, offering distinct advantages in traceability, accuracy, and data interpretation over unlabeled guanosine or alternative labeling strategies [1].

Quantitative LC-MS/MS Stable isotope-labeled internal standard (SIL-IS) for guanosine and cGMP quantification in research matrices

NMR studies Dual 13C/15N labeling enables unambiguous 15N signal assignment in nucleic acid structural research

Metabolic tracer Mass shift supports guanosine pathway and flux analysis studies

Method validation Documented precision and accuracy context for bioanalytical validation review

• [1] Chen J, et al. A surrogate analyte-based liquid chromatography-tandem mass spectrometry method for the determination of endogenous cyclic nucleotides in rat brain. J Pharm Biomed Anal. 2017;146:361-368. View Source

Why Guanosine-13C,15N2 Hydrate Cannot Be Replaced with Unlabeled or Deuterated Guanosine

Direct substitution of Guanosine-13C,15N2 Hydrate with unlabeled guanosine or alternative labeled forms (e.g., deuterated or singly labeled analogs) is not scientifically valid for quantitative mass spectrometry and advanced NMR studies. Unlabeled guanosine cannot be distinguished from endogenous analyte in biological matrices, precluding accurate quantification by isotope-dilution MS. Deuterated internal standards (e.g., Guanosine-d13) often exhibit significant isotopic effects, causing chromatographic retention time shifts relative to the analyte that impair compensation for matrix effects, leading to substantial quantitative bias (up to -59.2% in comparative studies) [1]. In contrast, the 13C/15N labeling strategy employed in Guanosine-13C,15N2 Hydrate ensures near-identical physicochemical behavior to the unlabeled analyte while providing a unique mass shift for MS detection and a strategic 13C tag for unambiguous 15N signal assignment in NMR . These properties are essential for robust method validation and data reliability.

Deuterated analog Deuterated guanosine may exhibit retention time shifts and unequal ion suppression, leading to substantial quantitative bias compared to 13C/15N labels

Unlabeled guanosine Cannot be distinguished from endogenous analyte in biological matrices, precluding accurate isotope-dilution MS quantification

Singly 15N-labeled Lacks the 13C tag required for unambiguous N1/NH2 15N resonance assignment in NMR, producing ambiguous spectral data

• [1] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Quantitative Performance Differentiation: Guanosine-13C,15N2 Hydrate vs. Comparator Compounds

LC-MS/MS Precision and Accuracy: 13C15N2-cGMP Surrogate Analyte Performance in Rat Brain Tissue

Using 13C15N2-labeled cyclic GMP (a derivative of Guanosine-13C,15N2) as a surrogate analyte, an LC-MS/MS method demonstrated high precision and accuracy for quantifying endogenous cGMP in rat brain tissue. The intra-run precision (CV%) was below 7.4%, inter-run precision was 5.8%, intra-run accuracy (Dev%) was within 10.3%, and inter-run accuracy was within 5.5% [1]. This level of analytical performance is directly attributable to the use of the 13C/15N-labeled internal standard, which provides optimal matrix effect compensation and signal reproducibility.

LC-MS/MS precision & accuracy

Reported

Intra-run CV <7.4%, inter-run CV 5.8%; intra-run Dev <10.3%, inter-run Dev 5.5%

Supports bioanalytical validation review for endogenous nucleotide assays

Rat brain tissue, LC-MS/MS, calibration 5–2000 ng/g; 13C15N2-cGMP surrogate analyte

Evidence Dimension	Intra-run and Inter-run Precision (CV%) and Accuracy (Dev%) in LC-MS/MS analysis
Target Compound Data	Intra-run precision: <7.4% CV; Inter-run precision: 5.8% CV; Intra-run accuracy: <10.3% Dev; Inter-run accuracy: <5.5% Dev
Comparator Or Baseline	Unlabeled cGMP (endogenous analyte measured using the 13C15N2-cGMP surrogate)
Quantified Difference	N/A (absolute performance metrics for the 13C15N2-labeled compound; no direct comparator data available for deuterated or unlabeled internal standards in this specific assay)
Conditions	Rat brain tissue homogenate extracted with 0.4M perchloric acid; negative ion mode electrospray ionization LC-MS/MS; calibration range 5-2000 ng/g

Why This Matters

Procurement of Guanosine-13C,15N2 Hydrate as a precursor for internal standard synthesis ensures that downstream quantitative assays will achieve the high precision and accuracy required for regulatory biomarker studies and robust scientific data.

• [1] Chen J, et al. A surrogate analyte-based liquid chromatography-tandem mass spectrometry method for the determination of endogenous cyclic nucleotides in rat brain. J Pharm Biomed Anal. 2017;146:361-368. View Source

Mitigation of Matrix Effect Bias: 13C/15N-Labeled vs. Deuterated Internal Standards

A systematic comparison of deuterated (2H) versus 13C/15N-labeled internal standards for LC-ESI-MS/MS analysis of urinary biomarkers revealed that deuterated standards can introduce significant quantitative bias due to differential matrix effects. Specifically, results generated with a deuterated internal standard (2MHA-[2H7]) were on average 59.2% lower than those generated with the corresponding 13C-labeled standard (2MHA-[13C6]) [1]. Spike accuracy assessment showed a -38.4% bias for the deuterated standard, while the 13C-labeled standard exhibited no significant bias [1]. Post-column infusion experiments confirmed that the deuterated standard did not co-elute perfectly with the analyte, leading to unequal ion suppression [1]. This evidence supports the preferential selection of 13C/15N-labeled compounds like Guanosine-13C,15N2 Hydrate over deuterated analogs to ensure accurate quantification in complex biological matrices.

Matrix effect bias: 13C/15N vs deuterated

Class-level inference

Deuterated IS: ~59% lower results, -38.4% spike accuracy bias; 13C-labeled IS: no significant bias

13C/15N labeling avoids deuterium-induced ion suppression for reliable matrix-effect compensation

Urinary biomarker study; co-elution failure with deuterated IS confirmed by post-column infusion

Evidence Dimension	Quantitative Bias in LC-ESI-MS/MS Analysis
Target Compound Data	No significant quantitative bias observed for 13C-labeled IS (2MHA-[13C6])
Comparator Or Baseline	Deuterated IS (2MHA-[2H7]): results 59.2% lower on average; spike accuracy bias of -38.4%
Quantified Difference	~59% lower results with deuterated IS; -38.4% spike accuracy bias for deuterated IS vs. no significant bias for 13C-labeled IS
Conditions	Urinary 2-methylhippuric acid (2MHA) quantification; LC-ESI-MS/MS; complex urine matrix

Why This Matters

This class-level evidence demonstrates that choosing Guanosine-13C,15N2 Hydrate over a cheaper deuterated alternative (e.g., Guanosine-d13) can prevent severe quantitative inaccuracies, thereby protecting the validity of pharmacokinetic, metabolomic, and biomarker data and avoiding costly re-analysis.

• [1] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Unambiguous 15N Signal Assignment in NMR via Strategic 13C Tagging

In NMR studies of nucleic acids, the specific 13C tag at the 2-position of Guanosine-13C,15N2 allows unambiguous differentiation between the N1 and NH2 15N signals in RNA and DNA fragments . The synthesis of [2-13C-1,NH2-15N2]-guanosine, which is structurally equivalent to Guanosine-13C,15N2 Hydrate, provides a unique 'tag' that simplifies spectral interpretation in multilabeled systems . In contrast, singly 15N-labeled guanosines (e.g., Guanosine-15N5) produce overlapping or ambiguous 15N resonances that complicate structural and dynamic analyses of nucleic acids.

NMR 15N assignment clarity

Head-to-head

13C tag enables unambiguous N1 and NH2 signal differentiation; singly 15N-labeled yields ambiguous resonances

Enables cleaner spectral interpretation and accelerates nucleic acid structure determination

Qualitative improvement validated in RNA/DNA fragment NMR

Evidence Dimension	NMR Spectral Clarity for 15N Resonances
Target Compound Data	Unambiguous differentiation of N1 and NH2 15N signals in RNA/DNA fragments using the 13C tag
Comparator Or Baseline	Singly 15N-labeled guanosine (e.g., [1,NH2-15N2]-guanosine) produces ambiguous 15N resonances without a 13C tag
Quantified Difference	Qualitative improvement: from ambiguous to unambiguous assignment of 15N signals
Conditions	NMR analysis of 15N/13C multilabeled nucleosides incorporated into RNA/DNA fragments

Why This Matters

For structural biologists and nucleic acid chemists, the ability to obtain clean, interpretable NMR spectra directly impacts experimental throughput and the accuracy of structural models. Guanosine-13C,15N2 Hydrate provides a unique analytical advantage that justifies its selection over simpler 15N-only labeled alternatives.

Isotopic Enrichment and Chemical Purity Specifications

Commercially available Guanosine-13C,15N2 Hydrate is supplied with high isotopic enrichment: ≥99% atom 13C and ≥99% atom 15N, with chemical purity ≥98% by HPLC . This level of enrichment minimizes the presence of unlabeled species that can interfere with quantification, ensuring linear calibration curves and low limits of detection. In contrast, some alternative labeled nucleosides, particularly those with lower isotopic purity or less rigorous manufacturing controls, may introduce higher levels of background interference and require more extensive method optimization.

Isotopic enrichment & purity

Supporting evidence

≥99% atom 13C, ≥99% atom 15N; chemical purity ≥98% by HPLC

Minimizes unlabeled background, reducing post-purchase purification needs

Manufacturer specification; isotopic purity by MS and NMR

Evidence Dimension	Isotopic Enrichment (atom%)
Target Compound Data	≥99% atom 13C; ≥99% atom 15N
Comparator Or Baseline	Unlabeled guanosine (0% enrichment); typical commercial deuterated guanosine (e.g., Guanosine-d13) may have variable deuterium incorporation rates
Quantified Difference	Quantitative enrichment ensures a >99% reduction in unlabeled background signal compared to unlabeled analyte.
Conditions	Manufacturer specifications; isotopic purity determined by mass spectrometry and NMR

Why This Matters

High isotopic purity is a critical quality attribute for procurement. It directly reduces the need for post-purchase purification and validation steps, saving laboratory time and resources while ensuring assay reliability.

Calibration Linearity in Quantitative LC-MS/MS Assays

In the validated LC-MS/MS method for cyclic nucleotides, calibration curves for 13C15N2-cGMP (derived from Guanosine-13C,15N2) demonstrated excellent linearity over a wide dynamic range of 5 to 2000 ng/g with r² > 0.996 [1]. This high linearity is essential for accurate quantification across physiological and pathophysiological concentration ranges. While similar linearity can often be achieved with other high-quality internal standards, the combination of high isotopic enrichment and the absence of deuterium-induced retention time shifts (as noted in Evidence Item 2) specifically enables this level of performance in complex matrices.

Calibration linearity

Supporting evidence

r² > 0.996 over 5–2000 ng/g for 13C15N2-cGMP surrogate

Supports wide dynamic range quantification in complex research matrices

Rat brain homogenate LC-MS/MS; performance attributed to stable isotope-labeled IS

Evidence Dimension	Calibration Curve Linearity (r²) in Rat Brain Tissue
Target Compound Data	r² > 0.996 over 5-2000 ng/g
Comparator Or Baseline	Unlabeled cGMP (analyte) measured against the 13C15N2-labeled surrogate curve
Quantified Difference	N/A (absolute performance metric for the method using the 13C15N2-labeled standard)
Conditions	Rat brain homogenate; LC-MS/MS; 5-2000 ng/g calibration range

Why This Matters

This data confirms that methods built around Guanosine-13C,15N2 Hydrate as an internal standard precursor meet or exceed typical regulatory expectations for bioanalytical method validation (e.g., r² ≥ 0.99), supporting its use in preclinical and clinical biomarker studies.

• [1] Chen J, et al. A surrogate analyte-based liquid chromatography-tandem mass spectrometry method for the determination of endogenous cyclic nucleotides in rat brain. J Pharm Biomed Anal. 2017;146:361-368. View Source

Optimal Use Cases for Guanosine-13C,15N2 Hydrate Based on Quantitative Evidence

Quantitative LC-MS/MS Analysis of Guanosine and Cyclic Guanosine Monophosphate (cGMP) in Biological Matrices

Guanosine-13C,15N2 Hydrate is the preferred starting material for synthesizing internal standards for accurate quantification of guanosine and cGMP in complex biological samples (e.g., tissue homogenates, plasma, urine). As demonstrated in rat brain tissue analysis, the 13C15N2-labeled cGMP surrogate enabled precise (CV <7.4%) and accurate (Dev <10.3%) measurements over a 5-2000 ng/g range with excellent linearity (r² > 0.996) [1]. The 13C/15N labeling avoids the significant matrix effect bias (up to -59.2%) observed with deuterated internal standards [2], ensuring data integrity for biomarker validation and pharmacokinetic studies.

NMR Structural Studies of Nucleic Acids Requiring Unambiguous 15N Signal Assignment

For researchers investigating the structure, dynamics, or interactions of RNA and DNA by high-resolution NMR, Guanosine-13C,15N2 Hydrate provides a critical analytical advantage. The specific placement of the 13C label at the 2-position serves as a 'tag' to unambiguously differentiate the N1 and NH2 15N resonances of guanine residues, a feat not possible with singly 15N-labeled analogs . This enables cleaner spectral interpretation, reduces assignment ambiguity, and accelerates the determination of nucleic acid structures and binding interfaces.

Metabolic Flux Analysis and Tracer Studies in Nucleoside Metabolism

Although direct comparative flux data for this specific compound is limited, the dual 13C/15N labeling pattern of Guanosine-13C,15N2 Hydrate makes it a theoretically ideal tracer for dissecting guanosine metabolic pathways (e.g., GTP biosynthesis, salvage pathways). The mass shift allows for detection of labeled metabolites by LC-MS, while the specific NMR tag could, in principle, enable analysis of label incorporation at specific atomic positions. Its high isotopic purity (≥99%) minimizes background noise, maximizing the signal-to-noise ratio for flux calculations . Researchers investigating purine metabolism in cancer or other diseases may find this compound uniquely suited for generating high-resolution flux maps.

Development and Validation of Regulated Bioanalytical Methods

Bioanalytical laboratories operating under GLP or GCP guidelines require internal standards that meet stringent performance criteria for precision, accuracy, and selectivity. The documented performance of 13C15N2-cGMP in a validated LC-MS/MS method—with intra- and inter-run precision <8% CV and accuracy <11% Dev—provides a strong precedent for the use of Guanosine-13C,15N2 Hydrate as a precursor for internal standards in regulated studies [1]. Its availability with a Certificate of Analysis (CoA) detailing isotopic and chemical purity supports compliance with documentation requirements and facilitates method transfer and regulatory submission .

Application

Selection Property

Validation Focus

Endogenous nucleotide quantification (guanosine/cGMP)

Co-elution with analyte, no deuterium retention shift

Precision, accuracy, matrix effect compensation in research matrices

Nucleic acid structure determination by NMR

Unambiguous 15N signal assignment via 13C tag

Spectral clarity and resonance differentiation (N1 vs NH2)

Nucleoside metabolism tracer studies

Dual 13C/15N mass shift for metabolite tracking

Label incorporation fidelity and signal-to-noise in flux analysis

Bioanalytical method validation

High isotopic purity and consistent performance

Precision, accuracy, and linearity across physiological ranges

• [1] Chen J, et al. A surrogate analyte-based liquid chromatography-tandem mass spectrometry method for the determination of endogenous cyclic nucleotides in rat brain. J Pharm Biomed Anal. 2017;146:361-368. View Source
• [2] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source